![molecular formula C20H21N3O2S2 B2664590 N-(2,3-dihydro-1H-inden-5-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide CAS No. 1252901-99-7](/img/structure/B2664590.png)
N-(2,3-dihydro-1H-inden-5-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dihydro-1H-inden-5-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C20H21N3O2S2 and its molecular weight is 399.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure and Molecular Conformation
Crystal Structure Analysis : Investigations into the crystal structures of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, have provided insights into the molecular conformation and intermolecular interactions, including hydrogen bonding that stabilizes their folded conformation. Such studies are crucial for understanding the molecular geometry and potential reactivity or binding properties of similar compounds (S. Subasri et al., 2016).
Inhibition of Biological Targets
Thymidylate Synthase and Dihydrofolate Reductase Inhibition : Research on compounds like N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid showcases their potential as dual inhibitors for thymidylate synthase (TS) and dihydrofolate reductase (DHFR), highlighting their therapeutic potential in cancer treatment. The synthesis and evaluation of these molecules demonstrate significant inhibitory activity, underlining the importance of the thieno[2,3-d]pyrimidine scaffold in designing potent dual inhibitors (A. Gangjee et al., 2008).
Molecular Docking and Drug Likeness
Antiviral Potency Against SARS-CoV-2 : Studies on novel antiviral molecules similar to the specified compound, particularly focusing on their synthesis, characterization, and molecular docking against SARS-CoV-2 protein, provide insights into the potential antiviral applications. Such research not only offers a foundation for drug discovery but also for the development of therapeutic agents against COVID-19 and related viral diseases (S. Mary et al., 2020).
Synthesis and Biological Evaluation
Antimicrobial Activity : The synthesis and evaluation of novel derivatives, exploring their antimicrobial activity, form a significant area of research. Compounds with structural components similar to the queried molecule have been synthesized and tested for their efficacy against a variety of microbial strains, indicating the potential for developing new antimicrobial agents (Nagaraju Kerru et al., 2019).
properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-5-yl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2S2/c1-2-9-23-19(25)18-16(8-10-26-18)22-20(23)27-12-17(24)21-15-7-6-13-4-3-5-14(13)11-15/h6-8,10-11H,2-5,9,12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDWUBDYMAIZHMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC4=C(CCC4)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.